![molecular formula C9H9F6N3OS2 B1200439 N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-3,3,3-trifluoro-2-methyl-2-(trifluoromethyl)propanamide](/img/structure/B1200439.png)
N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-3,3,3-trifluoro-2-methyl-2-(trifluoromethyl)propanamide
Overview
Description
N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-3,3,3-trifluoro-2-methyl-2-(trifluoromethyl)propanamide is an aromatic amide.
Scientific Research Applications
Pharmacological Applications
- Anti-inflammatory and Analgesic Agents : A study by Shkair et al. (2016) explored the synthesis and evaluation of 1,3,4-thiadiazoles as anti-inflammatory and analgesic agents. One of the compounds showed significant in vitro anti-inflammatory activity, surpassing ibuprofen, and another exhibited high analgesic activity (Shkair et al., 2016).
- Anticancer Agents : Research by Gomha et al. (2017) synthesized derivatives containing the thiadiazole moiety, demonstrating potent anticancer activities, particularly against Hepatocellular carcinoma cell lines (Gomha et al., 2017).
- Anticonvulsant Properties : Sych et al. (2018) focused on 1,3,4-thiadiazole derivatives as potential anticonvulsants, highlighting a compound with significant activity compared to a classic drug ‘Depakin’ (Sych et al., 2018).
Herbicidal and Antimicrobial Applications
- Herbicidal Activity : Liu and Shi (2014) designed and synthesized a series of thiadiazole derivatives that displayed moderate to good selective herbicidal activity against certain plants (Liu & Shi, 2014).
- Antimicrobial Activity : A study by Evren et al. (2020) synthesized new propanamide derivatives and evaluated their notable antimicrobial activities against various bacteria and fungi species (Evren et al., 2020).
Other Applications
- Mesomorphic Behavior : Research by Tomma et al. (2009) investigated the synthesis of novel compounds containing 1,3,4-thiadiazole and 1,2,4-triazole rings, exploring their liquid crystalline properties and mesomorphic behavior (Tomma et al., 2009).
properties
Product Name |
N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-3,3,3-trifluoro-2-methyl-2-(trifluoromethyl)propanamide |
|---|---|
Molecular Formula |
C9H9F6N3OS2 |
Molecular Weight |
353.3 g/mol |
IUPAC Name |
N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-3,3,3-trifluoro-2-methyl-2-(trifluoromethyl)propanamide |
InChI |
InChI=1S/C9H9F6N3OS2/c1-3-20-6-18-17-5(21-6)16-4(19)7(2,8(10,11)12)9(13,14)15/h3H2,1-2H3,(H,16,17,19) |
InChI Key |
CACIMFREAFKQBY-UHFFFAOYSA-N |
SMILES |
CCSC1=NN=C(S1)NC(=O)C(C)(C(F)(F)F)C(F)(F)F |
Canonical SMILES |
CCSC1=NN=C(S1)NC(=O)C(C)(C(F)(F)F)C(F)(F)F |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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